Cas no 637020-45-2 (2-Propylproline hydrochloride)

2-Propylproline hydrochloride is a proline derivative featuring a propyl substitution at the 2-position, commonly utilized in peptide synthesis and medicinal chemistry research. Its hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound serves as a valuable building block for modifying peptide backbones, enabling the study of conformational effects on biological activity. The propyl side chain introduces hydrophobic character, which can influence binding interactions in target systems. Its well-defined stereochemistry and high purity make it suitable for applications requiring precise structural control. The product is typically characterized by NMR and HPLC to ensure consistency for research purposes.

2-Propylproline hydrochloride structure

Product Name:2-Propylproline hydrochloride

CAS No:637020-45-2

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:841538

PubChem ID:51072274

Update Time:2025-06-07

2-Propylproline hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-2-Propylpyrrolidine-2-carboxylic acid
- 2-Propylproline hydrochloride
- Proline, 2-propyl- (9CI)
- DB-288940
- L-Proline, 2-propyl-
- (2S)-2-propylpyrrolidine-2-carboxylic acid
- DB-287902
- SCHEMBL11650757
- 637020-50-9
- AKOS006291863
- (S)-2-Propylpyrrolidine-2-carboxylicacid
- 2-propylproline
- PROLINE, 2-PROPYL-
- 637020-45-2
- MDL： MFCD19103484
- Inchi： 1S/C8H15NO2/c1-2-4-8(7(10)11)5-3-6-9-8/h9H,2-6H2,1H3,(H,10,11)/t8-/m0/s1
- InChI Key： RMRLLCGMNPGCRH-QMMMGPOBSA-N
- SMILES： OC([C@]1(CCC)CCCN1)=O

Computed Properties

Exact Mass: 157.110278721g/mol
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 49.3Å²

2-Propylproline hydrochloride Security Information

HazardClass：IRRITANT

2-Propylproline hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P014567-250mg	2-Propylproline hydrochloride	637020-45-2		250mg	$ 185.00	2022-06-03
TRC	P014567-500mg	2-Propylproline hydrochloride	637020-45-2		500mg	$ 300.00	2022-06-03
TRC	P014567-1000mg	2-Propylproline hydrochloride	637020-45-2		1g	$ 480.00	2022-06-03
Alichem	A109004726-5g	(S)-2-Propylpyrrolidine-2-carboxylic acid	637020-45-2	95%	5g	$603.48	2023-09-01
Enamine	EN300-172250-0.05g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		0.05g	$1008.0	2023-09-20
Enamine	EN300-172250-0.1g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		0.1g	$1056.0	2023-09-20
Enamine	EN300-172250-0.25g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		0.25g	$1104.0	2023-09-20
Enamine	EN300-172250-0.5g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		0.5g	$1152.0	2023-09-20
Enamine	EN300-172250-1.0g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		1g	$671.0	2023-06-04
Enamine	EN300-172250-2.5g	2-propylpyrrolidine-2-carboxylic acid	637020-45-2		2.5g	$2351.0	2023-09-20